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Introduction: The Principle and Power of Nick
Translation for FISH
Fluorescence in situ hybridization (FISH) is a powerful cytogenetic technique that allows for the

visualization of specific DNA sequences within the context of a whole chromosome. A critical

component of a successful FISH experiment is the generation of a high-quality, brightly labeled

probe. Nick translation is a classic and robust enzymatic method for incorporating labeled

nucleotides, such as Biotin-11-dUTP, into a double-stranded DNA probe.[1][2][3] This technique

relies on the coordinated activities of two enzymes: DNase I and E. coli DNA Polymerase I.[4]

[5][6]

The process begins with DNase I introducing random single-stranded breaks, or "nicks," into

the phosphodiester backbone of the DNA.[7][8] This creates a free 3'-hydroxyl (3'-OH) and a 5'-

phosphate (5'-PO4) at the nick site.[7] DNA Polymerase I then binds to these nicks and

leverages its dual functionality. Its 5'→3' exonuclease activity removes nucleotides from the 5'

end of the nick, while its 5'→3' polymerase activity simultaneously adds new nucleotides to the

3'-OH end.[5][7][9] When labeled deoxynucleoside triphosphates (dNTPs), like Biotin-11-dUTP,

are included in the reaction, they are incorporated into the newly synthesized strand. This
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process effectively "translates" the nick along the DNA molecule, resulting in a uniformly

labeled probe.[1][7]

Biotin-11-dUTP is an analog of deoxyuridine triphosphate (dUTP) where a biotin molecule is

attached to the C-5 position of the pyrimidine ring via an 11-atom linker arm.[2] This linker is

crucial as it minimizes steric hindrance, allowing for efficient incorporation by DNA Polymerase

I and subsequent high-affinity binding of detection reagents like streptavidin, which is often

conjugated to a fluorescent molecule.[2][10]

Diagram: The Nick Translation Workflow
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Caption: Enzymatic workflow for generating a biotinylated DNA probe via nick translation.

Materials and Reagents
Essential Reagents

DNA Template: 1 µg of purified plasmid, BAC, fosmid, or cosmid DNA.[11][12] The purity of

the starting DNA is a strong determinant of the efficiency of nick translation.[12]

10X Nick Translation Buffer: 500 mM Tris-HCl (pH 7.8), 50 mM MgCl₂, 100 mM β-

mercaptoethanol.[13]
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Deoxynucleotide Mix (dNTPs): A solution containing dATP, dCTP, dGTP, and dTTP. A

common working concentration is a mix of 0.2 mM each dATP, dCTP, dGTP and 0.1 mM

dTTP.

Biotin-11-dUTP: 1 mM solution.[14] The ratio of Biotin-11-dUTP to dTTP may need

optimization.[15]

Enzyme Mix: A pre-mixed solution of DNase I and DNA Polymerase I, or individual enzymes.

The concentration of DNase I is critical and may require titration for optimal probe size.[12]

[16]

0.5 M EDTA (pH 8.0): To stop the reaction.[2][11]

Nuclease-free Water

Human Cot-1 DNA (for probes targeting human sequences): To block repetitive sequences

during hybridization.[14]

Salmon Sperm DNA: As a carrier and blocking agent.[14]

3 M Sodium Acetate (pH 5.2)[14]

100% Ethanol (ice-cold)

70% Ethanol (ice-cold)

Hybridization Buffer: e.g., 50% formamide, 2X SSC, 10% dextran sulfate.

Equipment
Microcentrifuge

Water bath or incubator set to 15-16°C[13][17]

Heating block or water bath set to 65-80°C[2][14]

Vortexer

Gel electrophoresis system
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UV transilluminator

Spin columns (e.g., Sephadex G-50) for probe purification[2][16]

Detailed Protocol
This protocol is optimized for labeling 1 µg of DNA in a 50 µL reaction volume.

Part 1: The Nick Translation Reaction
Prepare the Reaction Mix: On ice, combine the following reagents in a 1.5 mL

microcentrifuge tube. It is crucial to add the enzyme mix last.

Reagent Volume for 50 µL Reaction Final Concentration

10X Nick Translation Buffer 5 µL 1X

dNTP Mix (without dTTP) 5 µL Varies with stock

dTTP (e.g., 0.5 mM) 2 µL 20 µM

Bio-11-dUTP (1 mM) 2.5 µL 50 µM

DNA Template (1 µg) X µL 20 ng/µL

Nuclease-free Water Up to 45 µL -

10X Enzyme Mix (Pol I/DNase

I)
5 µL 1X

Total Volume 50 µL

Incubation: Mix the components gently by flicking the tube, and then briefly centrifuge to

collect the contents. Incubate the reaction at 15°C for 90 minutes to 2 hours.[2][11] For larger

templates like BACs, incubation may be extended.[14][17]

Stopping the Reaction: Terminate the reaction by adding 5 µL of 0.5 M EDTA and heating the

mixture to 65°C for 10 minutes.[2][11] This inactivates the DNase I and DNA Polymerase I.

Part 2: Probe Purification

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pdf.benchchem.com/15598/Application_Notes_and_Protocols_Nick_Translation_using_Biotin_11_dUTP.pdf
https://www.k-state.edu/wgrc/resources/electronic_lab/purification_prep_biotin-labeled_probe.html
https://pdf.benchchem.com/15598/Application_Notes_and_Protocols_Nick_Translation_using_Biotin_11_dUTP.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/370/943/11745808910.pdf
https://www.creative-bioarray.com/support/preparation-protocol-for-fish-probes.htm
https://www.researchgate.net/post/How-can-I-optimize-probe-preparation-by-nick-translation
https://pdf.benchchem.com/15598/Application_Notes_and_Protocols_Nick_Translation_using_Biotin_11_dUTP.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/370/943/11745808910.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is essential to remove unincorporated Biotin-11-dUTP, as this can lead to high background

during the FISH procedure.[2] Spin column chromatography is a common and effective

method.

Prepare the Spin Column: Use a pre-packed Sephadex G-50 column or prepare one

according to the manufacturer's instructions.

Equilibrate the Column: Centrifuge the column to remove the storage buffer. Equilibrate the

column by adding a suitable buffer (e.g., TE buffer: 10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

and centrifuging again.[2]

Load the Sample: Carefully load the entire 55 µL stopped nick translation reaction onto the

center of the column bed.

Elute the Probe: Place the column in a clean collection tube and centrifuge according to the

manufacturer's protocol. The purified probe will be in the eluate, while the smaller,

unincorporated nucleotides will be retained in the column matrix.

Part 3: Quality Control of the Labeled Probe
Assessing the size and labeling efficiency of the probe is paramount for a successful FISH

experiment.

Probe Size Analysis: The optimal size for FISH probes is typically between 200 and 600

base pairs.[14][16][18]

Run a small aliquot (e.g., 5 µL) of the purified probe on a 1.5-2% agarose gel alongside a

DNA ladder.[2][14]

Visualize the DNA under UV light after staining. A successful reaction will appear as a

smear in the desired size range.[3][19]

Troubleshooting: If the smear is too high on the gel (fragments are too large), increase the

DNase I concentration or incubation time. If the smear is too low (fragments are too small),

decrease the DNase I concentration or incubation time.[20]

Labeling Efficiency (Qualitative Assessment):
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Prepare serial dilutions of your biotinylated probe and an unlabeled control DNA.

Spot 1 µL of each dilution onto a nitrocellulose or nylon membrane.

Crosslink the DNA to the membrane using a UV crosslinker.

Block the membrane (e.g., with 5% BSA in TBST) and then incubate with a streptavidin-

enzyme conjugate (e.g., streptavidin-HRP).

After washing, add the appropriate substrate and visualize the signal. The intensity of the

spots from the labeled probe compared to the control will provide a qualitative measure of

biotin incorporation.[2][21]

Part 4: Preparation for Hybridization
Precipitate the Probe: For a typical hybridization, you will need a specific amount of probe

(e.g., 200-500 ng) mixed with blocking DNAs.

In a microcentrifuge tube, combine the desired amount of labeled probe, 5-10 µg of

Human Cot-1 DNA (if applicable), and 1-2 µg of salmon sperm DNA.[14]

Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) and 2.5 volumes of ice-cold 100%

ethanol.[14]

Precipitate at -20°C for at least 1 hour (or overnight) or -80°C for 30 minutes.[14]

Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes at 4°C.[14]

Carefully decant the supernatant. Wash the pellet with 500 µL of cold 70% ethanol and

centrifuge again for 15 minutes.[14][22]

Air dry the pellet completely. Do not over-dry.

Resuspend and Denature:

Resuspend the dried probe pellet in hybridization buffer (e.g., 10-20 µL).
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Denature the probe by heating at 75-80°C for 5-10 minutes, then immediately place on ice

to prevent re-annealing.[14] The probe is now ready for application to the denatured target

slide.

Diagram: Bio-11-dUTP Structure
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Caption: Structure of Bio-11-dUTP showing the biotin and dUTP components.

Field-Proven Insights & Troubleshooting
DNA Quality is Key: The most common cause of variable or failed labeling reactions is poor

quality of the starting DNA template.[17] Ensure your DNA is free from RNA, proteins, and

residual salts from the purification process.

DNase I Titration is Not Optional: Batches of DNase I can vary in activity. Whenever using a

new lot of enzyme, it is best practice to perform a titration experiment to determine the

optimal concentration and incubation time to achieve the desired probe size.[12]
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Small DNA Fragments (<1kb): Nick translation is generally recommended for DNA templates

larger than 1kb.[23] For smaller fragments or PCR products, random priming or direct PCR

labeling might be more efficient methods.[20]

High Background in FISH: If you experience high background signal, the primary suspects

are incomplete removal of unincorporated biotinylated nucleotides or insufficient blocking

with Cot-1 and salmon sperm DNA.[2][24] Ensure your probe purification is thorough and

optimize your blocking steps.

No/Weak Signal: This can result from poor incorporation of the label, use of too little probe,

or probe fragments that are too large to efficiently penetrate the cell.[24] Verify labeling and

probe size via gel electrophoresis and dot blot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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